N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide

• IUPAC Name: N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C13H14N4O3S/c1-2-12(18)16-10-4-6-11(7-5-10)21(19,20)17-13-14-8-3-9-15-13/h3-9H,2H2,1H3,(H,16,18)(H,14,15,17)
• InChI Key: BNPCYMBLUPRCDN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2
• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol

Description

N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide is a useful research compound. Its molecular formula is C13H14N4O3S and its molecular weight is 306.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.07866149 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Medicinal Chemistry Applications

• Synthesis of Novel Compounds with Anticancer Activity : A study by Szafrański et al. (2015) reported the synthesis of 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides with promising in vitro anticancer activity against leukemia, colon cancer, and melanoma. This work highlights the potential of derivatives of N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide in the development of new anticancer drugs Szafrański & Sławiński, 2015.

• Anticonvulsant Activity Evaluation : The compound PNU‐151774E, related to this compound, demonstrated significant antiepileptic effects in a model of complex partial seizures. This suggests the therapeutic potential of structurally related compounds in treating epilepsy Maj et al., 1999.

Materials Science Applications

• Nonlinear Optical Materials : Kucharski et al. (2010) explored azo sulfonamide chromophores, closely related to the this compound structure, for their nonlinear optical properties. These materials show promise for applications in optical data storage and processing, demonstrating the versatility of this compound derivatives in materials science Kucharski et al., 2010.

Future Directions

Future research could explore the potential antibacterial properties of “N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide”, particularly when complexed with copper(II). Further studies could also investigate the physical and chemical properties of this compound, as well as its safety and hazards.